Cas no 2418679-07-7 (N-(1-aminocycloheptyl)methyl-2-(2,3-dihydro-1-benzofuran-2-yl)acetamide hydrochloride)

• Product Name: N-(1-aminocycloheptyl)methyl-2-(2,3-dihydro-1-benzofuran-2-yl)acetamide hydrochloride
• CAS No: 2418679-07-7
• MF: C₁₈H₂₇ClN₂O₂
• MW: 338.872184038162
• MDL: MFCD32679663
• CID: 5667827
• PubChem ID: 154577722
• Update Time: 2025-05-24

N-(1-aminocycloheptyl)methyl-2-(2,3-dihydro-1-benzofuran-2-yl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2418679-07-7
• EN300-26861300
• N-[(1-Aminocycloheptyl)methyl]-2-(2,3-dihydro-1-benzofuran-2-yl)acetamide;hydrochloride
• N-[(1-aminocycloheptyl)methyl]-2-(2,3-dihydro-1-benzofuran-2-yl)acetamide hydrochloride
• N-(1-aminocycloheptyl)methyl-2-(2,3-dihydro-1-benzofuran-2-yl)acetamide hydrochloride

• MDL： MFCD32679663
• Inchi： 1S/C18H26N2O2.ClH/c19-18(9-5-1-2-6-10-18)13-20-17(21)12-15-11-14-7-3-4-8-16(14)22-15;/h3-4,7-8,15H,1-2,5-6,9-13,19H2,(H,20,21);1H
• InChI Key： DJAPQFHKTRDHTK-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2CC1CC(NCC1(CCCCCC1)N)=O

Computed Properties

• Exact Mass: 338.1761058g/mol
• Monoisotopic Mass: 338.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(1-aminocycloheptyl)methyl-2-(2,3-dihydro-1-benzofuran-2-yl)acetamide hydrochloride

N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride: A Comprehensive Overview

N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride, commonly referenced by its CAS number 2418679-07-7, is a complex organic compound with significant potential in the field of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the synthesis, pharmacological properties, and potential therapeutic applications of this compound, supported by the latest research findings.

The molecular structure of N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride is characterized by a cycloheptylamine moiety linked to a benzofuran derivative through an acetamide group. This combination creates a molecule with both lipophilic and hydrophilic properties, which are advantageous for drug design. Recent studies have highlighted the importance of such structural features in enhancing bioavailability and targeting specific biological pathways.

Synthesis and Structural Characterization

The synthesis of N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the preparation of the cycloheptylamine derivative and its subsequent coupling with the benzofuran-containing acetamide. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the molecular structure and purity of the compound.

Recent advancements in synthetic methodology have enabled the scalable production of this compound, making it more accessible for preclinical studies. Researchers have also explored alternative synthetic routes to optimize yield and reduce costs, which are critical factors for its potential commercialization.

Pharmacological Properties and Biological Activity

Preclinical studies have demonstrated that N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride exhibits potent biological activity across multiple therapeutic areas. Notably, it has shown promising results in modulating neurotransmitter systems, particularly dopamine and serotonin receptors, which are implicated in various neuropsychiatric disorders.

A study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to act as a selective agonist for certain G protein-coupled receptors (GPCRs). This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy. Furthermore, in vitro assays have revealed its anti-inflammatory properties, suggesting potential applications in inflammatory diseases such as arthritis and neuroinflammation.

Therapeutic Applications and Clinical Potential

The clinical potential of N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride lies in its ability to address unmet medical needs across diverse therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical models have shown that the compound can enhance cognitive function by modulating cholinergic pathways and reducing amyloid-beta plaques.

In addition to neurodegenerative disorders, recent research has explored its efficacy in managing pain conditions. Studies conducted on animal models of chronic pain have demonstrated significant analgesic effects without inducing tolerance or dependence. This makes it a potential candidate for developing next-generation pain management therapies.

Safety Profile and Toxicological Evaluation

To ensure its safety for human use, comprehensive toxicological evaluations have been conducted on N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride. Acute and chronic toxicity studies in rodents have revealed a favorable safety profile with no major adverse effects at therapeutic doses. Long-term studies are currently underway to assess its genotoxicity and carcinogenic potential.

The compound's hydrochloride salt form has also been evaluated for stability under various storage conditions. Results indicate that it maintains its integrity over extended periods when stored under recommended conditions.

Future Directions and Research Opportunities

While significant progress has been made in understanding the properties of N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran-2-Yl)Acetamide Hydrochloride, further research is needed to fully realize its therapeutic potential. Ongoing clinical trials are focusing on optimizing dosing regimens and evaluating efficacy in patient populations.

Future research directions include exploring combination therapies that leverage the compound's multi-target activity to enhance therapeutic outcomes. Additionally, investigations into its mechanism of action at the molecular level will provide deeper insights into its pharmacodynamics and pharmacokinetics.

In conclusion, N-(1-Aminocycloheptyl)methyl-2-(2,3-Dihydro-1-Benzofuran